Cas no 1361764-49-9 (5-(2,4-Dichlorophenyl)-3-methoxy-2-nitropyridine)

• Product Name: 5-(2,4-Dichlorophenyl)-3-methoxy-2-nitropyridine
• CAS No: 1361764-49-9
• MF: C₁₂H₈Cl₂N₂O₃
• MW: 299.10952091217
• CID: 4928130
• Update Time: 2025-08-05

5-(2,4-Dichlorophenyl)-3-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dichlorophenyl)-3-methoxy-2-nitropyridine

• Inchi： 1S/C12H8Cl2N2O3/c1-19-11-4-7(6-15-12(11)16(17)18)9-3-2-8(13)5-10(9)14/h2-6H,1H3
• InChI Key： RMBKDCPNISKWER-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=NC(=C(C=1)OC)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 3.9
• Topological Polar Surface Area: 67.9

Additional information on 5-(2,4-Dichlorophenyl)-3-methoxy-2-nitropyridine

5-(2,4-Dichlorophenyl)-3-methoxy-2-nitropyridine (CAS No. 1361764-49-9): A Comprehensive Overview

5-(2,4-Dichlorophenyl)-3-methoxy-2-nitropyridine (CAS No. 1361764-49-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 5-(2,4-Dichlorophenyl)-3-methoxy-2-nitropyridine.

Chemical Structure and Properties

5-(2,4-Dichlorophenyl)-3-methoxy-2-nitropyridine is a pyridine derivative with a molecular formula of C₁₃H₈Cl₂N₂O₃. The compound features a pyridine ring substituted with a 2,4-dichlorophenyl group at the 5-position, a methoxy group at the 3-position, and a nitro group at the 2-position. These functional groups contribute to the compound's unique chemical and physical properties. The presence of the nitro group imparts strong electron-withdrawing effects, which can influence the compound's reactivity and biological activity.

The molecular weight of 5-(2,4-Dichlorophenyl)-3-methoxy-2-nitropyridine is approximately 307.11 g/mol. It is generally insoluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetone. These solubility characteristics make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 5-(2,4-Dichlorophenyl)-3-methoxy-2-nitropyridine has been extensively studied in the literature. One common approach involves the reaction of 2-chloro-5-nitropyridine with 1-bromo-2,4-dichlorobenzene in the presence of a base such as potassium carbonate or cesium carbonate. This reaction typically proceeds via a nucleophilic aromatic substitution mechanism. The intermediate product is then subjected to methylation using methyl iodide or dimethyl sulfate to introduce the methoxy group at the 3-position.

An alternative synthetic route involves the condensation of 2-amino-5-nitropyridine with 1-bromo-2,4-dichlorobenzene followed by methylation. This method offers advantages in terms of yield and purity but may require more rigorous reaction conditions.

Biological Activity and Applications

5-(2,4-Dichlorophenyl)-3-methoxy-2-nitropyridine has shown promising biological activity in various preclinical studies. Recent research has focused on its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 5-(2,4-Dichlorophenyl)-3-methoxy-2-nitropyridine has been investigated for its anti-inflammatory effects. Preclinical data suggest that it can modulate inflammatory responses by interfering with signaling pathways associated with cytokine production and immune cell activation.

Clinical Trials and Future Prospects

The potential therapeutic applications of 5-(2,4-Dichlorophenyl)-3-methoxy-2-nitropyridine have led to its evaluation in several clinical trials. Early-phase trials have shown promising results in terms of safety and efficacy. However, further research is needed to fully understand its pharmacokinetic and pharmacodynamic properties.

Ongoing studies are exploring the use of this compound in combination with other therapeutic agents to enhance treatment outcomes. For example, preclinical models have demonstrated synergistic effects when 5-(2,4-Dichlorophenyl)-3-methoxy-2-nitropyridine is used in conjunction with standard chemotherapy drugs or targeted therapies.

Safety Considerations and Regulatory Status

Safety is a critical aspect of any drug development process. Preclinical toxicology studies have indicated that 5-(2,4-Dichlorophenyl)-3-methoxy-2-nitropyridine is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), careful monitoring for potential adverse effects is essential during clinical trials.

The regulatory status of 5-(2,4-Dichlorophenyl)-3-methoxy-2-nitropyridine varies by region. In many countries, it is classified as an investigational drug and is subject to strict regulatory oversight during clinical development. Researchers and pharmaceutical companies must adhere to Good Laboratory Practice (GLP) and Good Clinical Practice (GCP) guidelines to ensure compliance with regulatory requirements.

Conclusion

5-(2,4-Dichlorophenyl)-3-methoxy-2-nitropyridine (CAS No. 1361764-49-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that make it suitable for various biological assays and therapeutic developments. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.